Cas no 101798-66-7 (4-(phenylsulfanyl)piperidine hydrochloride)

• Product Name: 4-(phenylsulfanyl)piperidine hydrochloride
• CAS No: 101798-66-7
• MF: C₁₁H₁₆ClNS
• MW: 229.76944065094
• MDL: MFCD03840144
• CID: 124747
• PubChem ID: 17749798
• Update Time: 2025-06-14

4-(phenylsulfanyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-(phenylthio)-, hydrochloride (1:1)
• 4-(PHENYLTHIO)PIPERIDINE HYDROCHLORIDE
• 4-phenylsulfanylpiperidine,hydrochloride
• Piperidine,4-(phenylthio)-, hydrochloride (9CI)
• 4-(Phenylsulphanyl)piperidine hydrochloride, Phenyl piperidin-4-yl sulphide hydrochloride
• Piperidine, 4-(phenylthio)-, hydrochloride (1:1)
• 4-Phenylsulfanyl-piperidine hydrochloride
• 4-(phenylsulfanyl)piperidine hydrochloride
• 4-phenylsulphanylpiperidine hydrochloride
• BEA79866
• A910438
• 4-Phenylsulfanylpiperidine hydrochloride
• AKOS024260368
• CS-0076640
• 4-phenylsulfanylpiperidine;hydrochloride
• AS-45218
• 4-PHENYLSULFANYLPIPERIDINE HCL
• DTXSID80906637
• SB30195
• SCHEMBL1019763
• 4-(phenylthio)piperidinehydrochloride
• MFCD03840144
• F9995-2567
• Z489301124
• AR1838
• EN300-45205
• 4-(Phenylsulfanyl)piperidine--hydrogen chloride (1/1)
• 101798-66-7
• PIKSGAGHYJVJCX-UHFFFAOYSA-N

• MDL： MFCD03840144
• Inchi： 1S/C11H15NS.ClH/c1-2-4-10(5-3-1)13-11-6-8-12-9-7-11;/h1-5,11-12H,6-9H2;1H
• InChI Key： PIKSGAGHYJVJCX-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)C1CCNCC1

Computed Properties

• Exact Mass: 229.06938
• Monoisotopic Mass: 193.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 12.03
• LogP: 3.66150

4-(phenylsulfanyl)piperidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 4-(phenylsulfanyl)piperidine hydrochloride

Research Brief on 4-(Phenylsulfanyl)piperidine Hydrochloride (CAS: 101798-66-7): Recent Advances and Applications

4-(Phenylsulfanyl)piperidine hydrochloride (CAS: 101798-66-7) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of pharmacologically active molecules, particularly in the development of central nervous system (CNS) therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

Recent literature indicates that 4-(phenylsulfanyl)piperidine hydrochloride serves as a key building block in the synthesis of novel dopamine receptor modulators. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of D2/D3 receptor partial agonists, which show promise in treating schizophrenia and Parkinson's disease. The compound's unique structural features, including the phenylsulfanyl moiety and piperidine ring, contribute to its ability to interact with neurotransmitter receptors, making it a valuable scaffold for CNS drug design.

In addition to its role in CNS therapeutics, 4-(phenylsulfanyl)piperidine hydrochloride has been investigated for its potential in cancer research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into histone deacetylase (HDAC) inhibitors, which exhibit potent antiproliferative activity against various cancer cell lines. The compound's ability to enhance the pharmacokinetic properties of these inhibitors underscores its importance in oncology drug development.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-(phenylsulfanyl)piperidine hydrochloride. A novel catalytic method using palladium nanoparticles was described in ACS Catalysis (2023), offering improved yield and selectivity compared to traditional approaches. This development is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical considerations.

Looking forward, the versatility of 4-(phenylsulfanyl)piperidine hydrochloride continues to attract research attention. Its applications extend beyond medicinal chemistry, with emerging uses in materials science and agrochemicals. However, further studies are needed to fully explore its potential and address challenges related to selectivity and off-target effects in biological systems. The compound's unique properties position it as a valuable tool in the chemical biology toolkit, with promising prospects for future drug discovery efforts.